4-(4-Acetylphenyl)-2-fluorophenol, 95%

• IUPAC Name: 1-[4-(3-fluoro-4-hydroxyphenyl)phenyl]ethanone
• InChI: InChI=1S/C14H11FO2/c1-9(16)10-2-4-11(5-3-10)12-6-7-14(17)13(15)8-12/h2-8,17H,1H3
• InChI Key: VVEUAXHYRAFURV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)F
• Molecular Formula: C14H11FO2
• DSSTOX Substance ID: DTXSID70559712
• Molecular Weight: 230.23 g/mol
• CAS RN: 117339-55-6

Description

4-(4-Acetylphenyl)-2-fluorophenol, 95% (4-AP-2-FP) is a synthetic chemical compound that belongs to the family of phenols. It is a white powder with a melting point of 113-115°C and a molecular weight of 243.25 g/mol. 4-AP-2-FP is used in a variety of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments.

Scientific Research Applications

4-(4-Acetylphenyl)-2-fluorophenol, 95% is used in a variety of scientific research applications. It is used as a substrate in enzyme assays, as a fluorescent probe for imaging, and as a reagent in organic synthesis. It is also used in the study of protein-protein interactions and in the development of inhibitors of enzymes.

Mechanism of Action

4-(4-Acetylphenyl)-2-fluorophenol, 95% is a reversible inhibitor of enzymes such as cytochrome P450 and monoamine oxidase. It acts by binding to the active site of the enzyme and blocking the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
4-(4-Acetylphenyl)-2-fluorophenol, 95% has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, hormones, and neurotransmitters. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins and lipids. In addition, 4-(4-Acetylphenyl)-2-fluorophenol, 95% has been shown to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Acetylphenyl)-2-fluorophenol, 95% in laboratory experiments include its high purity and its ability to inhibit enzymes. The main limitation of 4-(4-Acetylphenyl)-2-fluorophenol, 95% is that it is a reversible inhibitor, meaning that it can be reversed by the addition of a competing substrate.

Future Directions

For 4-(4-Acetylphenyl)-2-fluorophenol, 95% include further research into its effects on enzymes, its potential as an inhibitor of drug metabolism, and its potential as an anti-inflammatory and anti-cancer agent. Additionally, further research is needed to explore the potential of 4-(4-Acetylphenyl)-2-fluorophenol, 95% as a fluorescent probe for imaging.

Synthesis Methods

4-(4-Acetylphenyl)-2-fluorophenol, 95% is synthesized by a reaction between 4-acetylphenol and 2-fluorobenzoyl chloride. The reaction is carried out in a solvent such as dichloromethane and is catalyzed by an acid such as p-toluenesulfonic acid. The reaction produces 4-(4-Acetylphenyl)-2-fluorophenol, 95% in a yield of up to 95%.